Cas no 89586-95-8 (1H-1,5-Benzodiazepine, 2,3-dihydro-2-methyl-2,4-bis(4-methylphenyl)-)

• Product Name: 1H-1,5-Benzodiazepine, 2,3-dihydro-2-methyl-2,4-bis(4-methylphenyl)-
• CAS No: 89586-95-8
• MF: C₂₄H₂₄N₂
• MW: 340.460765838623
• CID: 595669
• PubChem ID: 4548171
• Update Time: 2025-04-19

1H-1,5-Benzodiazepine, 2,3-dihydro-2-methyl-2,4-bis(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,5-Benzodiazepine, 2,3-dihydro-2-methyl-2,4-bis(4-methylphenyl)-
• 2-methyl-2,4-bis(4-methylphenyl)-1,3-dihydro-1,5-benzodiazepine
• DTXSID30404133
• Oprea1_303991
• 2-methyl-2,4-di(4-methylphenyl)-2,3-dihydro-1h-1,5-benzodiazepine
• CHEMBL1170304
• 89586-95-8
• Oprea1_287752

• Inchi： 1S/C24H24N2/c1-17-8-12-19(13-9-17)23-16-24(3,20-14-10-18(2)11-15-20)26-22-7-5-4-6-21(22)25-23/h4-15,26H,16H2,1-3H3
• InChI Key： QVMWRNLGILSJKR-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2N=C(C2C=CC(C)=CC=2)CC1(C)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 340.193948774g/mol
• Monoisotopic Mass: 340.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 24.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines Benzodiazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines